Cas no 1153976-85-2 (3-(4-Bromophenyl)-1,2,4-thiadiazol-5-amine)

3-(4-Bromophenyl)-1,2,4-thiadiazol-5-amine structure
1153976-85-2 structure
Product Name:3-(4-Bromophenyl)-1,2,4-thiadiazol-5-amine
CAS No:1153976-85-2
MF:C8H6BrN3S
MW:256.12233877182
MDL:MFCD12137232
CID:2357918
PubChem ID:43556067
Update Time:2025-04-21

3-(4-Bromophenyl)-1,2,4-thiadiazol-5-amine Chemical and Physical Properties

Names and Identifiers

    • 3-(4-Bromo-phenyl)-[1,2,4]thiadiazol-5-ylamine
    • 3-(4-Bromophenyl)-5-amino-[1,2,4]thiadiazole
    • 3-(4-bromophenyl)-1,2,4-thiadiazol-5-amine
    • EN300-214845
    • NS-03895
    • 898-741-5
    • DTXSID60656168
    • AKOS009579741
    • DTXCID30606918
    • DWB97685
    • MFCD12137232
    • STL450234
    • Z431702424
    • 1153976-85-2
    • 3-(4-Bromophenyl)-1,2,4-thiadiazol-5-amine
    • MDL: MFCD12137232
    • Inchi: 1S/C8H6BrN3S/c9-6-3-1-5(2-4-6)7-11-8(10)13-12-7/h1-4H,(H2,10,11,12)
    • InChI Key: NMTGWXGNMOHUOO-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=CC=1)C1=NSC(N)=N1

Computed Properties

  • Exact Mass: 254.94658Da
  • Monoisotopic Mass: 254.94658Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 173
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 80Ų

3-(4-Bromophenyl)-1,2,4-thiadiazol-5-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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Chemenu
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Enamine
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Enamine
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Enamine
EN300-214845-0.25g
3-(4-bromophenyl)-1,2,4-thiadiazol-5-amine
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Enamine
EN300-214845-0.5g
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